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Compound of Interest

1,1-Dimethyl-3-phenylpropy!
Compound Name:
acetate

Cat. No.: B085564

Essential Safety and Handling Guide for 3-
Phenylpropyl Acetate

Disclaimer: The following information is based on publicly available Safety Data Sheets (SDS)
for "3-Phenylpropyl acetate” (CAS No. 122-72-5). It is crucial to verify the identity of your
specific chemical and consult the SDS provided by your supplier for the most accurate and
comprehensive safety information.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling 3-Phenylpropyl acetate in a laboratory
setting.

Personal Protective Equipment (PPE)
Recommendations

The appropriate level of PPE is critical to ensure safety when handling 3-Phenylpropyl acetate.
The following table summarizes the recommended PPE based on the potential for exposure.
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Note: The selection of glove material should be based on the specific breakthrough time and
degradation data provided by the glove manufacturer.[2] It is recommended to avoid powdered
latex gloves to prevent potential allergic reactions.[1]

Operational and Handling Plan

Proper handling procedures are essential to minimize exposure and ensure a safe working
environment.

1. Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[5]

o Ensure eyewash stations and safety showers are readily accessible.
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2. Safe Handling Practices:

e Avoid contact with skin and eyes.[6]

e Do not inhale vapors or mists.[5]

e Wash hands thoroughly after handling.[5]

o Keep containers tightly closed when not in use.[5]

e Use non-sparking tools and take precautionary measures against static discharge.[5][6]
3. Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[6]

o Keep away from heat, sparks, and open flames.[6]

Spill and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary to contain and clean up
the material safely.

1. Spill Response:

o Evacuate non-essential personnel from the area.

» Eliminate all ignition sources.[7]

» Wear appropriate PPE as outlined in the "Emergency/Spill" section of the PPE table.

o Absorb the spill with an inert, non-combustible absorbent material such as sand,
diatomaceous earth, or vermiculite.[2][7]

o Collect the absorbed material into a suitable, labeled container for disposal.[7]

» Do not allow the spilled material to enter drains or waterways.[2][7]
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2. Disposal:

Dispose of waste and residues in accordance with local, state, and federal regulations.[7]

Contaminated materials and empty containers should be treated as hazardous waste and
disposed of through a licensed waste disposal contractor.[7]

Do not reuse empty containers.[7]

Chemical Properties

The following table summarizes key quantitative data for 3-Phenylpropyl acetate.

Property Value

Molecular Weight 178.23 g/mol [2]
Boiling Point 252 °C (485.6 °F)[2]
Flash Point 99 °C (210.2 °F)[2]
Autoignition Temperature 445 °C (833 °F)[2]
Density 1.01 g/cm3 at 20 °CJ8]
Oral LD50 (Rat) 4,700 mg/kg[2]
Dermal LD50 (Rabbit) >5,000 mg/kg[2]

Workflow for Safe Handling of 3-Phenylpropyl
Acetate
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Caption: A workflow diagram outlining the key steps for the safe handling of 3-Phenylpropyl

acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 1,1-
Dimethyl-3-phenylpropyl acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085564+#personal-protective-equipment-for-handling-
1-1-dimethyl-3-phenylpropyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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